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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ansamitocin P-3 is a potent antitumor agent belonging to the maytansinoid family of macrolide
antibiotics.[1] Originally isolated from Actinosynnema pretiosum, it has garnered significant
interest in the field of oncology due to its cytotoxic activity.[1] This technical guide provides an
in-depth overview of the structure, chemical properties, and mechanism of action of
Ansamitocin P-3, tailored for professionals in research and drug development.

Chemical Structure and Properties

Ansamitocin P-3 is a 19-membered macrocyclic lactam with a complex stereochemical
arrangement. Its structure is characterized by a chlorinated benzene ring and an ester side
chain at the C-3 position, which is an isobutyrate group.[2]

Structure:

e |I[UPAC Name: [(1S,2R,3S,5S,6S,16E,18E,20R,21S)-11-chloro-21-hydroxy-12,20-dimethoxy-
2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.11°,14.03,5]hexacosa-
10,12,14(26),16,18-pentaen-6-yl] 2-methylpropanoate

A summary of the key chemical and physical properties of Ansamitocin P-3 is presented in the
tables below for easy reference and comparison.
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Table 1: General Chemical Properties of Ansamitocin P-3

Property Value

Molecular Formula Cs32H43CIN209

Molecular Weight 635.14 g/mol

CAS Number 66584-72-3

Appearance White to off-white crystalline solid

ble 2: Physicochemical ies of i+ 0cin P-3

Property Value
Melting Point 188-190 °C
- Soluble in DMSO, ethanol, methanol, and other
Solubility ] ]
organic solvents. Insoluble in water.
Storage Conditions Store at -20°C for long-term stability.

Mechanism of Action: Microtubule Inhibition and
Apoptosis

Ansamitocin P-3 exerts its potent cytotoxic effects by disrupting microtubule dynamics, a
critical process for cell division.[3] It binds to tubulin, the protein subunit of microtubules, at the
maytansine-binding site.[3] This interaction inhibits microtubule assembly and promotes their
disassembly, leading to mitotic arrest and ultimately, programmed cell death (apoptosis).[3][4]

The signaling pathway initiated by Ansamitocin P-3's interaction with tubulin involves the
activation of spindle checkpoint proteins, such as Mad2 and BubR1.[4][5] This activation
prevents the cell from progressing through mitosis, leading to an accumulation of cells in the
G2/M phase.[6] Subsequently, the p53 tumor suppressor protein is activated, initiating the
apoptotic cascade.[4][5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Preparative isolation and purification of anti-tumor agent ansamitocin P-3 from
fermentation broth of Actinosynnema pretiosum using high-performance counter-current
chromatography - PubMed [pubmed.ncbi.nim.nih.gov]

o 2. researchgate.net [researchgate.net]
e 3. nbinno.com [nbinno.com]

e 4. Ansamitocin P3 Depolymerizes Microtubules and Induces Apoptosis by Binding to Tubulin
at the Vinblastine Site - PMC [pmc.ncbi.nlm.nih.gov]

e 5. Ansamitocin P3 depolymerizes microtubules and induces apoptosis by binding to tubulin
at the vinblastine site - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. medchemexpress.com [medchemexpress.com]

e 7. Ansamitocin P3 Depolymerizes Microtubules and Induces Apoptosis by Binding to Tubulin
at the Vinblastine Site | PLOS One [journals.plos.org]

 To cite this document: BenchChem. [Ansamitocin P-3: A Technical Guide to its Structure and
Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799105#ansamitocin-p-3-structure-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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